Cas no 1361471-81-9 (6-(3,5-Dichlorophenyl)-5-fluoronicotinaldehyde)

• Product Name: 6-(3,5-Dichlorophenyl)-5-fluoronicotinaldehyde
• CAS No: 1361471-81-9
• MF: C₁₂H₆Cl₂FNO
• MW: 270.086544513702
• CID: 4921875
• Update Time: 2025-05-24

6-(3,5-Dichlorophenyl)-5-fluoronicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-Dichlorophenyl)-5-fluoronicotinaldehyde

• Inchi： 1S/C12H6Cl2FNO/c13-9-2-8(3-10(14)4-9)12-11(15)1-7(6-17)5-16-12/h1-6H
• InChI Key： WSUSCMHJASPBMQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=CC(C=O)=CN=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 6-(3,5-Dichlorophenyl)-5-fluoronicotinaldehyde

Introduction to 6-(3,5-Dichlorophenyl)-5-fluoronicotinaldehyde (CAS No. 1361471-81-9)

6-(3,5-Dichlorophenyl)-5-fluoronicotinaldehyde (CAS No. 1361471-81-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a dichlorophenyl group and a fluorinated nicotinaldehyde moiety, which contribute to its potential applications in drug discovery and development.

The chemical structure of 6-(3,5-Dichlorophenyl)-5-fluoronicotinaldehyde consists of a benzene ring substituted with two chlorine atoms at the 3 and 5 positions, and a pyridine ring with a fluorine atom at the 5 position and an aldehyde functional group at the 6 position. This combination of substituents imparts specific chemical properties that make it an interesting candidate for various biological studies.

Recent research has focused on the potential of 6-(3,5-Dichlorophenyl)-5-fluoronicotinaldehyde as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits significant biological activity, particularly in the areas of anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-(3,5-Dichlorophenyl)-5-fluoronicotinaldehyde effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 6-(3,5-Dichlorophenyl)-5-fluoronicotinaldehyde has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively targets and inhibits the growth of certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the disruption of key signaling pathways involved in cell proliferation and survival.

The synthesis of 6-(3,5-Dichlorophenyl)-5-fluoronicotinaldehyde typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of 3,5-dichlorobenzaldehyde with an appropriate fluorinated pyridine derivative, followed by oxidation to form the aldehyde group. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

The physicochemical properties of 6-(3,5-Dichlorophenyl)-5-fluoronicotinaldehyde, such as its solubility, stability, and reactivity, are crucial for its application in various scientific studies. For example, its solubility in organic solvents like dimethyl sulfoxide (DMSO) facilitates its use in biological assays. Additionally, its stability under different conditions ensures that it can be stored and transported without significant degradation.

In terms of safety and handling, while 6-(3,5-Dichlorophenyl)-5-fluoronicotinaldehyde is not classified as a hazardous material or controlled substance, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn to minimize exposure risks.

The future prospects for 6-(3,5-Dichlorophenyl)-5-fluoronicotinaldehyde are promising. Ongoing research aims to optimize its chemical structure to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop novel formulations that can improve its bioavailability and therapeutic efficacy.

In conclusion, 6-(3,5-Dichlorophenyl)-5-fluoronicotinaldehyde (CAS No. 1361471-81-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.